Cas no 827580-70-1 (1,3,4-Thiadiazol-2-amine, N,5-bis(4-nitrophenyl)-)

• Product Name: 1,3,4-Thiadiazol-2-amine, N,5-bis(4-nitrophenyl)-
• CAS No: 827580-70-1
• MF: C₁₄H₉N₅O₄S
• MW: 343.317360639572
• CID: 683664
• PubChem ID: 5270834
• Update Time: 2025-04-19

1,3,4-Thiadiazol-2-amine, N,5-bis(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazol-2-amine, N,5-bis(4-nitrophenyl)-
• N,5-bis(4-nitrophenyl)-1,3,4-thiadiazol-2-amine
• DTXSID10414896
• 2-(4-Nitrophenylamino)-5-(4-nitrophenyl)-1,3,4-thiadiazole
• 827580-70-1
• CHEMBL224223

• Inchi： 1S/C14H9N5O4S/c20-18(21)11-5-1-9(2-6-11)13-16-17-14(24-13)15-10-3-7-12(8-4-10)19(22)23/h1-8H,(H,15,17)
• InChI Key： CEUUXYYPBICAHW-UHFFFAOYSA-N
• SMILES： S1C(=NN=C1C1C=CC(=CC=1)[N+](=O)[O-])NC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 343.03752496g/mol
• Monoisotopic Mass: 343.03752496g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 158Ų